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Compound of Interest

Compound Name: YHIEPV

Cat. No.: B12368170 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative overview of the peer-reviewed validation of YHIEPV, a novel peptide derived from

the plant protein Rubisco. This document summarizes key experimental data, details

methodologies from pivotal studies, and contrasts YHIEPV with other bioactive peptides

derived from the same source.

The hexapeptide YHIEPV, also known as Rubisco anxiolytic-like peptide 2 (rALP-2), has been

identified as a potent, orally active compound that enhances neuronal leptin responsiveness,

offering a potential new avenue for addressing obesity and metabolic disorders.[1][2][3][4]

Derived from the pepsin-pancreatin digestion of Rubisco, the most abundant protein in green

leaves, YHIEPV has been shown to mitigate diet-induced body weight gain in mice.[1][5] Its

mechanism of action involves increasing the leptin-induced phosphorylation of STAT3, a key

signaling event in the leptin pathway, and blocking cellular leptin resistance.[2][5]

Comparative Performance of Rubisco-Derived
Peptides
While YHIEPV has been specifically validated for its effects on leptin sensitivity, other peptides

derived from Rubisco have been identified with different primary activities, notably anxiolytic

effects. A direct comparative study of these peptides for leptin sensitization is not yet available
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in the peer-reviewed literature. However, a comparison of their distinct, validated biological

effects provides valuable context for their potential therapeutic applications.

Peptide Sequence
Primary
Validated
Activity

Mechanism
of Action

Effective
Dosage (in
mice)

Key
References

YHIEPV

(rALP-2)

Tyr-His-Ile-

Glu-Pro-Val

Increases

neuronal

leptin

sensitivity;

Anti-obesity

effects

Increases

leptin-

induced

STAT3

phosphorylati

on; Reduces

the level of

GTP-bound

active form of

Rap1.[2][5]

0.3

mg/kg/day

(oral)[2]

Kaneko K, et

al. Sci Rep.

2022.[2]

Rubiscolin-6
Tyr-Pro-Leu-

Asp-Leu-Phe
Anxiolytic

Delta-opioid

receptor

agonist;

activity is

mediated by

sigma-1 and

dopamine D1

receptors.[6]

100 mg/kg

(oral) for

anxiolytic

effect.[6]

Hirata H, et

al. Peptides.

2007.[6]

rALP-1

Ser-Tyr-Leu-

Pro-Pro-Leu-

Thr-Thr

Anxiolytic

Acts via the

serotonin 5-

HT1A

receptor

system.[7]

Not specified

in abstracts

Kimura S, et

al. Biochem

Biophys Res

Commun.

2018.[7]

Rubimetide Met-Arg-Trp Anxiolytic

Mediated by

prostaglandin

D2 and the

DP1 receptor.

[5]

1.0 mg/kg

(oral)[5]

Ohinata K, et

al. Peptides.

2008.[5]
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Key Experimental Protocols for YHIEPV Validation
The following are summaries of key experimental methodologies used in the validation of

YHIEPV's effects on leptin sensitivity, as described in Kaneko K, et al. Sci Rep. 2022.[2]

Animals and Diet-Induced Obesity Model
Male ddY mice were utilized for oral administration experiments.[2] To induce obesity, 8-week-

old mice were fed a high-fat diet (HFD; 60% kcal from fat) for a period of 2 months.[2] All

animals were maintained under a 12-hour light/dark cycle with ad libitum access to food and

water.[2]

Oral Administration of YHIEPV
A saline solution served as the control.[2] YHIEPV was administered orally once daily at a

dosage of 0.3 mg/kg/day.[2] Body weight and food intake were monitored on a daily basis

throughout the experimental period.[2]

Assessment of Leptin Sensitivity
The primary marker for leptin sensitivity was the phosphorylation of STAT3 in response to leptin

stimulation.[2] This was assessed in ex vivo hypothalamic slice cultures.[2] The study also

investigated the ability of YHIEPV to mitigate the effects of palmitic acid, a saturated fatty acid

known to induce leptin resistance.[5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the proposed signaling pathway for YHIEPV's action on leptin

sensitivity and a typical experimental workflow for its validation.
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Caption: Proposed mechanism of YHIEPV in enhancing leptin signaling.
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Caption: Experimental workflow for YHIEPV validation in obese mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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